![molecular formula C16H24ClN5O B6270351 N-cyclohexyl-2-{[(1-methyl-1H-1,2,3-benzotriazol-6-yl)methyl]amino}acetamide hydrochloride CAS No. 2637101-05-2](/img/no-structure.png)
N-cyclohexyl-2-{[(1-methyl-1H-1,2,3-benzotriazol-6-yl)methyl]amino}acetamide hydrochloride
Description
The compound contains several functional groups including a benzotriazole, an amide, and a cyclohexyl group. Benzotriazoles are aromatic organic compounds consisting of a benzene ring fused to a triazole ring. They are used in various fields such as pharmaceuticals, agrochemicals, and dyes . The amide functional group is a combination of a carbonyl group and an amine, which is often involved in forming peptide bonds in biology. The cyclohexyl group is a cycloalkane with the formula C6H11, and it’s a common structural motif in organic chemistry.
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of the benzotriazole and cyclohexyl groups. The benzotriazole would contribute to the aromaticity and stability of the molecule, while the cyclohexyl group could adopt various conformations, adding to the structural complexity .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. The benzotriazole might undergo electrophilic substitution reactions typical of aromatic compounds. The amide group could participate in hydrolysis or condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure and the functional groups present. For example, the presence of the benzotriazole might increase its stability and resistance to oxidation. The amide group could form hydrogen bonds, influencing its solubility and reactivity .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-cyclohexyl-2-{[(1-methyl-1H-1,2,3-benzotriazol-6-yl)methyl]amino}acetamide hydrochloride involves the reaction of N-cyclohexyl-2-aminoacetamide with 1-methyl-1H-1,2,3-benzotriazole-6-carboxaldehyde followed by reduction with sodium borohydride and subsequent reaction with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "N-cyclohexyl-2-aminoacetamide", "1-methyl-1H-1,2,3-benzotriazole-6-carboxaldehyde", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: N-cyclohexyl-2-aminoacetamide is reacted with 1-methyl-1H-1,2,3-benzotriazole-6-carboxaldehyde in the presence of a suitable solvent and a catalyst to form the corresponding imine intermediate.", "Step 2: The imine intermediate is reduced with sodium borohydride to form the corresponding amine intermediate.", "Step 3: The amine intermediate is reacted with hydrochloric acid to form N-cyclohexyl-2-{[(1-methyl-1H-1,2,3-benzotriazol-6-yl)methyl]amino}acetamide hydrochloride." ] } | |
CAS RN |
2637101-05-2 |
Molecular Formula |
C16H24ClN5O |
Molecular Weight |
337.8 |
Purity |
90 |
Origin of Product |
United States |
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